Cas no 2248381-68-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate is a specialized organic compound featuring a phthalimide core linked to a 3-methylbenzyloxy-substituted propanoate ester. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring controlled esterification or as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the isoindole-1,3-dione moiety enhances stability, while the methylphenylmethoxy group offers selective functionalization potential. Its well-defined molecular architecture ensures consistent performance in reactions such as nucleophilic substitutions or polymer modifications. Suitable for research and industrial use, this compound provides precise synthetic utility with high purity standards.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate structure
2248381-68-0 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate
CAS No:2248381-68-0
MF:C19H17NO5
MW:339.341985464096
CID:6435516
PubChem ID:165731782
Update Time:2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate Chemical and Physical Properties

Names and Identifiers

    • 2248381-68-0
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate
    • EN300-6518780
    • Inchi: 1S/C19H17NO5/c1-12-6-5-7-14(10-12)11-24-13(2)19(23)25-20-17(21)15-8-3-4-9-16(15)18(20)22/h3-10,13H,11H2,1-2H3
    • InChI Key: BJTVAMMDSDDZFK-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=C(C)C=1)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 339.11067264g/mol
  • Monoisotopic Mass: 339.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.9Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate (CAS No. 2248381-68-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate (CAS No. 2248381-68-0) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of isoindole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material sciences. The presence of both the 1,3-dioxo-isoindole moiety and the 2-[(3-methylphenyl)methoxy]propanoate group makes it a versatile intermediate for synthetic chemistry and drug discovery.

In recent years, the demand for isoindole-based compounds has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in CAS No. 2248381-68-0 for its potential as a prodrug or bioconjugate, which could enhance drug delivery systems. The 3-methylphenyl substituent in its structure also suggests possible applications in flavor and fragrance industries, where such aromatic groups are commonly utilized.

From a synthetic perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core is known for its reactivity, enabling facile modifications for tailored applications. This feature aligns with the growing trend of custom synthesis and molecular design in the chemical industry. Moreover, the propanoate ester linkage in the molecule offers stability while allowing controlled release under specific conditions, making it relevant for sustained-release formulations.

Environmental and regulatory considerations are also critical when discussing CAS No. 2248381-68-0. The compound's biodegradability and toxicity profile are under investigation to ensure compliance with green chemistry principles. As sustainability becomes a priority, researchers are exploring eco-friendly synthesis routes for such derivatives, leveraging catalysis and solvent-free reactions.

In the context of AI-driven drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate has been flagged as a candidate for virtual screening. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader shift toward high-throughput screening and cheminformatics in modern research.

For industrial applications, the compound's solubility and stability in various solvents are key parameters. Preliminary studies suggest compatibility with polar aprotic solvents, which are commonly used in pharmaceutical manufacturing. This property enhances its utility in formulation development, particularly for oral dosage forms.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methoxy]propanoate (CAS No. 2248381-68-0) represents a promising scaffold for multiple industries. Its structural features, combined with emerging trends in sustainable chemistry and computational design, position it as a compound of significant interest for future innovations.

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